12-Hydroxyoctadecanoic acid
12-Hydroxyoctadecanoic acid
12-hydroxyoctadecanoic acid is a hydroxy fatty acid that is stearic acid bearing a hydroxy substituent at position 12. It has a role as a plant metabolite and a bacterial xenobiotic metabolite. It is a hydroxyoctadecanoic acid and a secondary alcohol. It is a conjugate acid of a 12-hydroxyoctadecanoate.
DL-12-Hydroxy stearic acid, also known as 12-hydroxy-octadecanoic acid or 12-hydroxystearate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. DL-12-Hydroxy stearic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. DL-12-Hydroxy stearic acid has been primarily detected in urine. Within the cell, DL-12-hydroxy stearic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. DL-12-Hydroxy stearic acid is also a parent compound for other transformation products, including but not limited to, 12-[(9Z)-octadecenoyloxy]octadecanoic acid, 12-[(9Z)-hexadecenoyloxy]octadecanoic acid, and 12-hydroxyoctadecanoyl-CoA.
DL-12-Hydroxy stearic acid, also known as 12-hydroxy-octadecanoic acid or 12-hydroxystearate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. DL-12-Hydroxy stearic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. DL-12-Hydroxy stearic acid has been primarily detected in urine. Within the cell, DL-12-hydroxy stearic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. DL-12-Hydroxy stearic acid is also a parent compound for other transformation products, including but not limited to, 12-[(9Z)-octadecenoyloxy]octadecanoic acid, 12-[(9Z)-hexadecenoyloxy]octadecanoic acid, and 12-hydroxyoctadecanoyl-CoA.
Brand Name:
Vulcanchem
CAS No.:
106-14-9
VCID:
VC0127037
InChI:
InChI=1S/C18H36O3/c1-2-3-4-11-14-17(19)15-12-9-7-5-6-8-10-13-16-18(20)21/h17,19H,2-16H2,1H3,(H,20,21)
SMILES:
CCCCCCC(CCCCCCCCCCC(=O)O)O
Molecular Formula:
C18H36O3
Molecular Weight:
300.5 g/mol
12-Hydroxyoctadecanoic acid
CAS No.: 106-14-9
Reference Standards
VCID: VC0127037
Molecular Formula: C18H36O3
Molecular Weight: 300.5 g/mol
CAS No. | 106-14-9 |
---|---|
Product Name | 12-Hydroxyoctadecanoic acid |
Molecular Formula | C18H36O3 |
Molecular Weight | 300.5 g/mol |
IUPAC Name | 12-hydroxyoctadecanoic acid |
Standard InChI | InChI=1S/C18H36O3/c1-2-3-4-11-14-17(19)15-12-9-7-5-6-8-10-13-16-18(20)21/h17,19H,2-16H2,1H3,(H,20,21) |
Standard InChIKey | ULQISTXYYBZJSJ-UHFFFAOYSA-N |
SMILES | CCCCCCC(CCCCCCCCCCC(=O)O)O |
Canonical SMILES | CCCCCCC(CCCCCCCCCCC(=O)O)O |
Colorform | Crystals from alcohol |
Melting Point | 82 °C |
Physical Description | DryPowder; OtherSolid; PelletsLargeCrystals |
Description | 12-hydroxyoctadecanoic acid is a hydroxy fatty acid that is stearic acid bearing a hydroxy substituent at position 12. It has a role as a plant metabolite and a bacterial xenobiotic metabolite. It is a hydroxyoctadecanoic acid and a secondary alcohol. It is a conjugate acid of a 12-hydroxyoctadecanoate. DL-12-Hydroxy stearic acid, also known as 12-hydroxy-octadecanoic acid or 12-hydroxystearate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. DL-12-Hydroxy stearic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. DL-12-Hydroxy stearic acid has been primarily detected in urine. Within the cell, DL-12-hydroxy stearic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. DL-12-Hydroxy stearic acid is also a parent compound for other transformation products, including but not limited to, 12-[(9Z)-octadecenoyloxy]octadecanoic acid, 12-[(9Z)-hexadecenoyloxy]octadecanoic acid, and 12-hydroxyoctadecanoyl-CoA. |
Solubility | Soluble in alcohol, ether, chloroform; insoluble in water In water, 0.424 mg/L at 25 °C (est) |
Synonyms | 12-Hydroxyoctadecanoic Acid; Stearic acid, λ-hydroxy- (4CI); 12-HSA; 12-Hydroxyoctadecanoic acid; 12-Hydroxystearic acid; 12HAS-I; ADK Stab LS 12; Barolub FTO; Cerit Fac 3; Ceroxin GL; DL-12-Hydroxyoctadecanoic acid; DL-12-Hydroxystearic acid; G 21; |
Vapor Pressure | 1.94X10-8 mm Hg at 25 °C (est) |
PubChem Compound | 7789 |
Last Modified | Nov 11 2021 |
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